2,5-Dichloro-4-(4-methoxyphenoxy)pyrimidine

• Molecular Formula: C11H8Cl2N2O2
• Molecular Weight: 271.10 g/mol
• IUPAC Name: 2,5-dichloro-4-(4-methoxyphenoxy)pyrimidine
• InChI: InChI=1S/C11H8Cl2N2O2/c1-16-7-2-4-8(5-3-7)17-10-9(12)6-14-11(13)15-10/h2-6H,1H3
• InChI Key: PSULVBOJNWUWNH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=NC(=NC=C2Cl)Cl

Description

2,5-Dichloro-4-(4-methoxyphenoxy)pyrimidine is a useful research compound. Its molecular formula is C11H8Cl2N2O2 and its molecular weight is 271.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 2,4,5-trichloropyrimidine (1.0 g, 5.4 mmol) and 4-methoxyphenol (0.64 g, 5.2 mmol) in NMP (2.5 ml) was treated with anhydrous potassium carbonate (1.65 g, 12 mmol). The reaction mixture was allowed to stir at ambient temperature for 18 hours. The reaction was partitioned between water and ethyl acetate. The organic layer was evaporated and the residue purified by column chromatography eluting with 10% ethyl acetate in isohexane to afford a solid product (1.33 g, 90%). NMR: 3.78 (s, 3H), 7.00 (d, 2H), 7.20 (d, 2H), 8.77 (s, 1H); MS (M+H)+271, 273.